Cas no 1261902-83-3 (2-(4-methoxyphenyl)-6-methylbenzoic Acid)

• Product Name: 2-(4-methoxyphenyl)-6-methylbenzoic Acid
• CAS No: 1261902-83-3
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• MDL: MFCD18319515
• CID: 1219101
• Update Time: 2025-05-20

2-(4-methoxyphenyl)-6-methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)-6-methylbenzoic Acid

• MDL： MFCD18319515
• Inchi： 1S/C15H14O3/c1-10-4-3-5-13(14(10)15(16)17)11-6-8-12(18-2)9-7-11/h3-9H,1-2H3,(H,16,17)
• InChI Key： FPVPYIAJLDXVQR-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1C=CC=C(C)C=1C(=O)O

Computed Properties

• Exact Mass: 242.09400

Experimental Properties

• PSA: 46.53000
• LogP: 3.36880

Additional information on 2-(4-methoxyphenyl)-6-methylbenzoic Acid

Recent Advances in the Study of 2-(4-methoxyphenyl)-6-methylbenzoic Acid (CAS: 1261902-83-3)

The compound 2-(4-methoxyphenyl)-6-methylbenzoic Acid (CAS: 1261902-83-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This benzoic acid derivative, characterized by its methoxy and methyl substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, shedding light on its utility as a lead compound in drug development.

One of the key areas of interest is the compound's role as an intermediate in the synthesis of more complex bioactive molecules. Researchers have optimized synthetic routes to produce 2-(4-methoxyphenyl)-6-methylbenzoic Acid with high yield and purity, which is critical for subsequent pharmacological evaluations. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity.

In terms of biological activity, preliminary studies suggest that 2-(4-methoxyphenyl)-6-methylbenzoic Acid exhibits anti-inflammatory and antioxidant properties. In vitro assays have demonstrated its ability to inhibit key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). These findings position the compound as a potential candidate for the development of novel anti-inflammatory agents, particularly for conditions like rheumatoid arthritis and inflammatory bowel disease.

Further investigations have explored the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) characteristics. Early results indicate favorable bioavailability and metabolic stability, which are essential for its progression into preclinical and clinical trials. However, challenges such as solubility and formulation optimization remain to be addressed to enhance its therapeutic efficacy.

In conclusion, 2-(4-methoxyphenyl)-6-methylbenzoic Acid (CAS: 1261902-83-3) represents a promising scaffold in medicinal chemistry. Its diverse biological activities and synthetic accessibility make it a valuable target for further research. Future studies should focus on elucidating its molecular targets, optimizing its pharmacological properties, and evaluating its safety profile in vivo. The ongoing advancements in this area hold great potential for the development of new therapeutic agents.